Cas no 1804854-41-8 (2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine
• CAS No: 1804854-41-8
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4808896
• Update Time: 2025-06-23

2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-4-2(5(9)10)1-3(8)6(11)12-4/h1,5H
• InChI Key： QYLCXXCXICPSGM-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)Cl)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine

Introduction to 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1804854-41-8)

2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine, identified by the CAS number 1804854-41-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its chloro, difluoromethyl, fluoro, and iodopyridine substituents, make it a promising candidate for further exploration in drug discovery and material science.

The significance of 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine lies in its potential as a building block for the synthesis of more complex pharmacophores. The presence of multiple fluorine atoms and an iodine substituent enhances its reactivity, allowing for various functionalization strategies that can be tailored to target specific biological pathways. In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been exploring its applications in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The pyridine core is particularly valuable in medicinal chemistry due to its prevalence in biologically active molecules. For instance, many FDA-approved drugs contain a pyridine moiety, underscoring its importance in drug design.

Recent studies have highlighted the utility of 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in cellular processes and are considered attractive drug targets. The structural complexity of this compound allows for precise modulation of binding interactions, which is essential for developing high-affinity inhibitors. For example, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The fluorinated substituents in 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine also contribute to its potential as a probe molecule in biochemical assays. Fluorine atoms can be detected using various spectroscopic techniques, making this compound useful for studying enzyme mechanisms and ligand-receptor interactions. This capability has been leveraged in high-throughput screening campaigns to identify novel bioactive compounds.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of halogen atoms can influence the electronic characteristics of the molecule, making it a valuable component in designing advanced materials.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, cross-coupling reactions, and functional group interconversions. The use of palladium catalysts has been particularly effective in facilitating these transformations, leading to efficient synthetic methodologies.

One notable aspect of working with this compound is its stability under various reaction conditions. The halogenated pyridine core is generally robust towards thermal and chemical degradation, which simplifies handling and storage requirements. However, care must be taken to prevent unwanted side reactions, particularly when dealing with moisture-sensitive reagents or strong bases.

The growing body of literature on 2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine underscores its versatility as a synthetic intermediate. Researchers have demonstrated its utility in constructing complex scaffolds through nucleophilic aromatic substitution reactions, Suzuki-Miyaura cross-coupling reactions, and other transition-metal-catalyzed processes. These synthetic strategies have enabled the preparation of derivatives with tailored biological activities.

In conclusion,2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1804854-41-8) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and reactivity make it a valuable tool for pharmaceutical research and material science applications. As our understanding of molecular interactions continues to evolve,2-Chloro-3-(difluoromethyl)-5-fluoro-6-iodopyridine is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.